![molecular formula C8H11NOS2 B6148784 3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one CAS No. 1155086-26-2](/img/no-structure.png)
3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one
Description
“3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one” is a compound that contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles . They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole .
Synthesis Analysis
The synthesis of thiazole derivatives has been increasing steadily due to their utility in various fields . Ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate was converted to corresponding acid hydrazide by hydrazine hydrate in ethanol . The reflux of acid hydrazide with carbon disulfide resulted in 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
The targeted bi-heterocyclic compounds were synthesized by stirring nucleophilic 5-[(2-amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-thiol with different acetamides electrophiles (one after another), in DMF using LiH as base and activator .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Mechanism of Action
While the exact mechanism of action for “3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one” is not specified, thiazole derivatives have been found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug) .
Future Directions
Thiazole derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Therefore, the future directions could involve further exploration of these properties and potential applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one involves the reaction of 4-methyl-2-thiocyanatobutan-2-one with sodium sulfide in the presence of a base to form the desired product.", "Starting Materials": [ "4-methyl-2-thiocyanatobutan-2-one", "Sodium sulfide", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 4-methyl-2-thiocyanatobutan-2-one to a reaction flask", "Add sodium sulfide and base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1155086-26-2 |
Product Name |
3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]butan-2-one |
Molecular Formula |
C8H11NOS2 |
Molecular Weight |
201.3 |
Purity |
95 |
Origin of Product |
United States |
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